4-[[4-(Methoxycarbonyl)phenoxy]methyl]-piperidine

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: methyl 4-(piperidin-4-ylmethoxy)benzoate
• InChI: InChI=1S/C14H19NO3/c1-17-14(16)12-2-4-13(5-3-12)18-10-11-6-8-15-9-7-11/h2-5,11,15H,6-10H2,1H3
• InChI Key: QFHJNIDRHWECDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC2CCNCC2

Description

4-[[4-(Methoxycarbonyl)phenoxy]methyl]-piperidine is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-(4-methoxycarbonyl-phenoxymethyl)-piperidine-1-carboxylic acid t-butyl ester (8.5 g, 24.61 mmol) in DCM (150 mL) was added TFA (45 mL) and the mixture was stirred for 2 hrs at room temperature. The volatiles were evaporated in vacuo and the residue crystallised from addition of diethyl ether. The solid was filtered off washed with a small portion of diethyl ether and dried. This afforded 8.8 g (99%) of 4-(piperidin-4-ylmeth-oxy)-benzoic acid methyl ester as a TFA salt.